Cas no 6064-38-6 (7-Pentadecanone)

• Product name: 7-Pentadecanone
• CAS No: 6064-38-6
• MF: C₁₅H₃₀O
• MW: 226.3981
• CID: 85526
• PubChem ID: 292625

7-Pentadecanone Chemical and Physical Properties

Names and Identifiers

• 7-Pentadecanone
• pentadecan-7-one
• Hexyl-octyl-keton
• Pentadecan-7-on
• n-Hexyl n-octyl ketone
• E77604
• SCHEMBL2420709
• NSC158499
• NSC-158499
• FT-0635960
• AS-81494
• VUXXXYMMZBAUSE-UHFFFAOYSA-N
• DTXSID10303478
• 6064-38-6
• DB-053677
• DTXCID30254610

• MDL： MFCD00027335
• Inchi： InChI=1S/C15H30O/c1-3-5-7-9-10-12-14-15(16)13-11-8-6-4-2/h3-14H2,1-2H3
• InChI Key： VUXXXYMMZBAUSE-UHFFFAOYSA-N
• SMILES： CCCCCCCCC(=O)CCCCCC

Computed Properties

• Exact Mass: 226.23000
• Monoisotopic Mass: 226.23
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 12
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Color/Form: Not determined
• Density: 0.8184 (estimate)
• Melting Point: 30-31°C
• Boiling Point: 293.03°C (estimate)
• Flash Point: 83.1°C
• Refractive Index: 1.4419 (estimate)
• PSA: 17.07000
• LogP: 5.27650
• Solubility: Not determined

7-Pentadecanone Security Information

• Safety Instruction： 22-24/25

7-Pentadecanone Customs Data

• HS CODE：2914190090
• Customs Data：

  China Customs Code:

  2914190090

  Overview:

  2914190090 Other acyclic ketones without other oxygen-containing groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914190090 other acyclic ketones without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%